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Solvent Red 195: A Technical Overview

CAS Number: 164251-88-1[1]
A Technical Examination of C.I. Solvent Red 195 for Industrial and Research Applications

This technical guide provides a comprehensive analysis of Solvent Red 195 (CAS 164251-88-
1), a synthetic dye recognized for its vibrant red hue and solubility in organic solvents. The
primary focus of this document is to consolidate the available technical data, including its
chemical identity, physical and chemical properties, and established industrial applications.
While the current body of public-domain information on Solvent Red 195 is predominantly
centered on its use in the plastics and polymer industries, this guide will also briefly explore the
broader context of its chemical class—azo dyes—and their emerging roles in biomedical
research, an area of potential interest for researchers and drug development professionals.

Chemical and Physical Properties

Solvent Red 195 is characterized as a bluish-red powder.[1] There is a notable discrepancy in
the publicly available data regarding its precise molecular structure and formula. Several
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sources classify it as a monoazo or sulphonazo dye.[2][3] One commonly cited molecular

formula is C22H12N20,[2] while other sources propose significantly different structures,

indicating a need for definitive analytical characterization.

A summary of its key physical and chemical properties is presented in the table below.

Property Value References
CAS Number 164251-88-1 [1]
Appearance Bluish-Red Powder [1]
Melting Point 216 °C [1]
Heat Resistance (in

300 °C [1]
Polystyrene)
Light Fastness (in Polystyrene) 8 (on a scale of 1-8) [1]

Molecular Formula

C22H12N20 (discrepancies

exist)

[2]

Molecular Weight

320.34 g/mol (based on

[2]
C22H12N20)

Solubility Data

The solubility of Solvent Red 195 in various organic solvents at 20°C is detailed in the

following table, underscoring its utility in non-aqueous systems.

Solvent Solubility (g/L)
Acetone 14

Butyl Acetate 1.3
Methylbenzene 2.7
Dichloromethane 37.1

Ethyl Alcohol 0.6
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Synthesis and Manufacturing

The synthesis of Solvent Red 195, typical for azo dyes, involves a two-stage process:
diazotization followed by an azo coupling reaction. A detailed, step-by-step experimental
protocol for the synthesis of Solvent Red 195 is outlined in a patent, which describes the
reaction of a diazo auxiliary agent with nitrosyl sulfuric acid, followed by a coupling reaction
with a coupling auxiliary agent to yield the final product.[4]

A generalized workflow for the synthesis of an azo dye like Solvent Red 195 is depicted in the

following diagram.

General Synthesis Workflow for Azo Dyes

Primary Aromatic Amine i Diazotization orms q n
(Diazo Component) (e.g., NaNO2, HCI, 0-5°C) Rezepipbal Reacts with
>‘ Azo Coupling Produces Azo Dye
> (Controlled pH) (e.g., Solvent Red 195)
Coupling Component

(e.g., Phenol, Aniline derivative)

Click to download full resolution via product page
A generalized workflow for the synthesis of azo dyes.

Industrial Applications

The predominant application of Solvent Red 195 is as a colorant for a wide range of plastics
and polymers.[1][5] Its high thermal stability, excellent lightfastness, and good migration

resistance make it a suitable choice for coloring materials such as:
e Polystyrene (PS)
e High-Impact Polystyrene (HIPS)

o Acrylonitrile Butadiene Styrene (ABS)
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Polymethyl Methacrylate (PMMA)

Polycarbonate (PC)

Polyethylene Terephthalate (PET)

Polyvinyl Chloride (PVC)

It is also used in the coloration of synthetic fibers.[3]

Relevance to Researchers, Scientists, and Drug
Development Professionals

While there is no specific information in the public domain detailing the use of Solvent Red 195
in biomedical research or drug development, the broader class of azo compounds has
garnered interest in these fields. Azo dyes are being investigated for a variety of applications,
including:

o Fluorescent Probes: Certain azo dyes can act as "on-off" switches for fluorescence, making
them useful as probes for detecting specific biological molecules or conditions like hypoxia.
[6] The azo moiety can quench fluorescence, which is then restored upon enzymatic
reduction of the azo bond under hypoxic conditions.

o Drug Delivery: The azo bond can be cleaved by azoreductase enzymes present in the gut
microbiome. This property is being explored for colon-targeted drug delivery systems, where
a drug is attached to an azo compound to prevent its absorption in the upper gastrointestinal
tract.

o Biomarkers: The fluorescent properties of some azo dyes make them potentially useful as
biomarkers in techniques like immunohistochemistry for cell and protein detection.[7]

It is important to emphasize that these are general applications of azo dyes, and no specific
research has been found that utilizes Solvent Red 195 for these purposes. The toxicological
properties of any dye would need to be thoroughly evaluated before consideration for any
biomedical application.
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Conclusion

Solvent Red 195 is a well-established solvent dye with a clear application profile in the plastics
and polymer industries. Its technical data, particularly its thermal stability and lightfastness, are
well-documented for these uses. However, there is a significant information gap regarding its
definitive molecular structure and, more importantly for the intended audience of this guide, its
potential applications in biomedical research and drug development. While the broader class of
azo dyes shows promise in these areas, further research would be required to determine if
Solvent Red 195 possesses any relevant biological activity or utility. Researchers interested in
exploring the potential of this compound would need to undertake foundational studies to
elucidate its precise chemical structure and to conduct comprehensive in vitro and in vivo
toxicological and efficacy assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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